Cas no 1214352-64-3 (2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene)

• Product Name: 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene
• CAS No: 1214352-64-3
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4986234
• Update Time: 2025-06-07

2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene
• 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene

• Inchi： 1S/C8H4F5NO2/c9-7(10)5-3-4(14(15)16)1-2-6(5)8(11,12)13/h1-3,7H
• InChI Key： ZFGJVBDRPYTTOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene

Introduction to 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene (CAS No. 1214352-64-3)

2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene, identified by the CAS number 1214352-64-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of nitro (-NO₂) and halogen substituents, which contribute to its unique chemical properties and reactivity. The structural arrangement of fluorine and nitro groups in this molecule imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene consists of a benzene ring substituted with two fluorine atoms, one at the 2-position and another at the 1-position, along with a nitro group at the 4-position. This specific configuration enhances its utility in various chemical transformations, including nucleophilic aromatic substitution, reduction, and coupling reactions. The presence of multiple fluorine atoms increases the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene has been explored for its potential applications in medicinal chemistry. The difluoromethyl and trifluoromethyl groups are known to improve pharmacokinetic properties such as bioavailability and binding affinity to biological targets. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The nitro group further enhances reactivity, allowing for further functionalization and derivatization to create more complex molecules.

One of the most compelling aspects of 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene is its role as a key intermediate in synthesizing biologically active compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit potent antimicrobial activity. The electron-withdrawing nature of the nitro group and the electron-donating effects of the fluorine substituents create a balance that facilitates interactions with biological receptors. This has led to investigations into its derivatives as potential drugs for treating bacterial infections resistant to conventional antibiotics.

The agrochemical industry has also shown interest in 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene due to its potential as a precursor for developing advanced pesticides and herbicides. The structural features of this compound contribute to its ability to inhibit enzymatic pathways in pests, offering a new frontier in sustainable agriculture. Additionally, its stability under various environmental conditions makes it an attractive candidate for formulations designed to last longer in field applications.

Recent advancements in computational chemistry have further highlighted the significance of 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene. Molecular modeling studies have revealed insights into how its structure influences binding interactions with enzymes and receptors. These simulations have guided experimental efforts by predicting optimal modifications that could enhance activity while minimizing side effects. Such interdisciplinary approaches are crucial for accelerating the discovery of new compounds with therapeutic potential.

The synthesis of 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is prepared through nitration followed by selective fluorination at specific positions on the benzene ring. The use of advanced catalytic systems has improved yields and purity, making large-scale production feasible for research and industrial applications. Innovations in green chemistry have also been applied to develop more environmentally friendly synthetic routes.

From a regulatory perspective, 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene must comply with safety standards set by global health organizations. While it is not classified as a hazardous material under current regulations, proper handling protocols are essential to ensure safe laboratory practices. Researchers working with this compound should adhere to guidelines designed to minimize exposure risks while maximizing efficiency in their experiments.

The future prospects of 2-(Difluoromethyl)-4-nitro-1-(trifluoromethyl)benzene are promising, with ongoing research exploring new derivatives and applications. As our understanding of molecular interactions deepens, this compound is expected to play an increasingly important role in drug discovery and agricultural science. Collaborative efforts between academia and industry will be vital in translating laboratory findings into practical solutions that address global health challenges.